Cas no 183320-29-8 (Erlotinib 7-O-Desmethyl Metabolite)

183320-29-8 structure
Product Name:Erlotinib 7-O-Desmethyl Metabolite
CAS No:183320-29-8
Molecular Formula:C21H21N3O4
Molecular Weight:379.409
CID:3164744
PubChem ID:16045730
Erlotinib 7-O-Desmethyl Metabolite Properties
Names and Identifiers
-
- Erlotinib 7-O-Desmethyl Metabolite
- OSI413
- OSI 413
- CP 373413
- OSI-413 (free base)
- 7-O-Desmethyl Erlotinib Hydrochloride 2
- 2-[4-(3-ethynylanilino)-6-(2-methoxyethoxy)quinazolin-7-yl]oxyethanol
- OSI413;OSI 413;CP 373413
- Erlotinib metabolite M13
- 2-((4-((3-Ethynylphenyl)amino)-6-(2-methoxyethoxy)quinazolin-7-yl)oxy)ethan-1-ol
- PD082111
- CHEMBL3741490
- 2-(4-(3-Ethynylanilino)-6-(2-methoxyethoxy)quinazolin-7-yl)oxyethanol
- 7-(2'-Desmethyl) erlotinib
- SCHEMBL1507627
- 183320-29-8
- UNII-EBL2O556JZ
- Ethanol, 2-((4-((3-ethynylphenyl)amino)-6-(2-methoxyethoxy)-7-quinazolinyl)oxy)-
- NS00116691
- CP-373413
- Q27277092
- OSI-413
- BDBM50499592
- DTXSID10939711
- EBL2O556JZ
-
- InChIKey: MTLKTHNRZJKPRP-UHFFFAOYSA-N
- Inchi: InChI=1S/C21H21N3O4/c1-3-15-5-4-6-16(11-15)24-21-17-12-19(28-10-9-26-2)20(27-8-7-25)13-18(17)22-14-23-21/h1,4-6,11-14,25H,7-10H2,2H3,(H,22,23,24)
- SMILES: C#CC1=CC(=CC=C1)NC2=NC=NC3=CC(=C(C=C32)OCCOC)OCCO
Computed Properties
- Exact Mass: 379.15320616g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 9
- Monoisotopic Mass: 379.15320616g/mol
- Heavy Atom Count: 28
- Complexity: 511
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.8
- Topological Polar Surface Area: 85.7Ų
Erlotinib 7-O-Desmethyl Metabolite Suppliers
SHANG HAI KE WEI HUA XUE JI SHU Co., Ltd.
(CAS:183320-29-8)
MR./MRS.:BAI HE
Phone:18901607656
Email:3428632096@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:183320-29-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Erlotinib 7-O-Desmethyl Metabolite Related Literature
-
Shubhamoy Chowdhury,Peter B. Iveson,Michael G. B. Drew,Derek A. Tocher,Dipankar Datta New J. Chem., 2003,27, 193-196
-
3. Back cover
-
Huamin Hu,Gang Ouyang Phys. Chem. Chem. Phys., 2021,23, 827-833
-
5. Complex fragment coupling by crotylation: a powerful tool for polyketide natural product synthesis†Samuel K. Reznik,Brian S. Marcus,James L. Leighton Chem. Sci., 2012,3, 3326-3330
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Mitchell H. Weston,Yamil J. Colón,Youn-Sang Bae,Sergio J. Garibay,Randall Q. Snurr,Omar K. Farha,Joseph T. Hupp,SonBinh T. Nguyen J. Mater. Chem. A, 2014,2, 299-302
-
Artur F. Keppler,Fernando H. Bartoloni Dalton Trans., 2020,49, 16034-16046
-
Shuo Wang,Xianjie Li,Ming Li,Lulu Jiang,Hua Yuan,Wenting Han,Xujing Wang,Tao Zeng,Keqin Xie Toxicol. Res., 2017,6, 199-204
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